Cas no 887208-27-7 (1-(3-methoxyphenyl)methyl-5,8-dimethyl-3-phenyl-1H,2H,3H,4H,5H-pyrimido5,4-bindole-2,4-dione)

1-(3-methoxyphenyl)methyl-5,8-dimethyl-3-phenyl-1H,2H,3H,4H,5H-pyrimido5,4-bindole-2,4-dione structure
887208-27-7 structure
Product Name:1-(3-methoxyphenyl)methyl-5,8-dimethyl-3-phenyl-1H,2H,3H,4H,5H-pyrimido5,4-bindole-2,4-dione
CAS No:887208-27-7
MF:C26H23N3O3
MW:425.479126214981
CID:6308727
Update Time:2025-07-01

1-(3-methoxyphenyl)methyl-5,8-dimethyl-3-phenyl-1H,2H,3H,4H,5H-pyrimido5,4-bindole-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methoxyphenyl)methyl-5,8-dimethyl-3-phenyl-1H,2H,3H,4H,5H-pyrimido5,4-bindole-2,4-dione
    • 1H-Pyrimido[5,4-b]indole-2,4(3H,5H)-dione, 1-[(3-methoxyphenyl)methyl]-5,8-dimethyl-3-phenyl-
    • Inchi: 1S/C26H23N3O3/c1-17-12-13-22-21(14-17)23-24(27(22)2)25(30)29(19-9-5-4-6-10-19)26(31)28(23)16-18-8-7-11-20(15-18)32-3/h4-15H,16H2,1-3H3
    • InChI Key: IMERPIHRPOYNMX-UHFFFAOYSA-N
    • SMILES: N1(C)C2=C(C=C(C)C=C2)C2N(CC3=CC=CC(OC)=C3)C(=O)N(C3=CC=CC=C3)C(=O)C1=2

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Predicted)
  • Boiling Point: 640.8±65.0 °C(Predicted)
  • pka: -0.58±0.20(Predicted)

1-(3-methoxyphenyl)methyl-5,8-dimethyl-3-phenyl-1H,2H,3H,4H,5H-pyrimido5,4-bindole-2,4-dione Pricemore >>

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Additional information on 1-(3-methoxyphenyl)methyl-5,8-dimethyl-3-phenyl-1H,2H,3H,4H,5H-pyrimido5,4-bindole-2,4-dione

Recent Advances in the Study of 1-(3-methoxyphenyl)methyl-5,8-dimethyl-3-phenyl-1H,2H,3H,4H,5H-pyrimido[5,4-b]indole-2,4-dione (CAS: 887208-27-7)

The compound 1-(3-methoxyphenyl)methyl-5,8-dimethyl-3-phenyl-1H,2H,3H,4H,5H-pyrimido[5,4-b]indole-2,4-dione (CAS: 887208-27-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the synthetic versatility of 887208-27-7, with several research groups reporting novel synthetic routes that improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a streamlined, one-pot synthesis method that reduces the number of steps and minimizes byproduct formation. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

In terms of biological activity, 887208-27-7 has shown promising results as a modulator of key signaling pathways involved in inflammation and cancer. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits potent inhibitory effects on NF-κB signaling, a pathway implicated in various inflammatory diseases and cancer progression. The study reported an IC50 value of 0.8 μM in cell-based assays, suggesting high potency.

Further mechanistic studies have elucidated the molecular interactions of 887208-27-7 with its target proteins. X-ray crystallography data, published in Nature Communications (2023), provided atomic-level insights into the binding mode of the compound within the active site of its primary target, the IKKβ kinase. These findings are crucial for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and selectivity.

Ongoing research is exploring the therapeutic potential of 887208-27-7 in various disease models. Preliminary data from animal studies indicate favorable pharmacokinetic properties, including good oral bioavailability and a half-life suitable for once-daily dosing. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in future studies.

In conclusion, the compound 1-(3-methoxyphenyl)methyl-5,8-dimethyl-3-phenyl-1H,2H,3H,4H,5H-pyrimido[5,4-b]indole-2,4-dione (887208-27-7) represents a promising scaffold for drug development, with recent advances in synthesis, biological evaluation, and mechanistic understanding paving the way for its potential clinical translation. Continued research efforts are warranted to fully exploit its therapeutic potential and address existing limitations.

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